Cas no 2228552-14-3 (4-methyl-4-(1,3-oxazol-5-yloxy)piperidine)

• Product Name: 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine
• CAS No: 2228552-14-3
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6269249
• PubChem ID: 165763548
• Update Time: 2025-10-18

4-methyl-4-(1,3-oxazol-5-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine
• EN300-1781290
• 2228552-14-3

• Inchi： 1S/C9H14N2O2/c1-9(2-4-10-5-3-9)13-8-6-11-7-12-8/h6-7,10H,2-5H2,1H3
• InChI Key： UUABMTDHVUHQIL-UHFFFAOYSA-N
• SMILES： O(C1=CN=CO1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine

Introduction to 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine (CAS No: 2228552-14-3)

4-methyl-4-(1,3-oxazol-5-yloxy)piperidine, identified by its Chemical Abstracts Service (CAS) number 2228552-14-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the piperidine class, a heterocyclic amine known for its broad applications in medicinal chemistry due to its favorable pharmacokinetic properties and structural versatility. The presence of an oxazol moiety in its structure introduces unique interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine consists of a piperidine ring substituted with a methyl group at the 4-position and an 1,3-oxazol ring linked via an oxygen atom at the 5-position of the oxazole. This configuration imparts specific steric and electronic properties that can be exploited to modulate binding affinity and selectivity in drug design. The oxazole ring, a five-membered aromatic heterocycle containing two oxygen atoms, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for target recognition in biological systems.

In recent years, there has been growing interest in the development of piperidine-based derivatives as pharmacological tools. The structural motif of 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine has been explored in various contexts, particularly in the quest for new treatments for neurological and cardiovascular disorders. The piperidine core is frequently found in drugs targeting neurotransmitter receptors, such as serotonin and dopamine receptors, due to its ability to mimic natural amino acid residues and thereby facilitate receptor binding. The incorporation of an oxazol group enhances the compound's potential by introducing additional binding pockets or functional sites that can be tailored for specific biological activities.

One of the most compelling aspects of 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions involving the coupling of piperidine derivatives with appropriately substituted oxazole precursors. This synthetic flexibility allows medicinal chemists to modify various parts of the molecule while retaining the core pharmacophore, enabling rapid exploration of structure-activity relationships (SAR). Such modularity is crucial for optimizing lead compounds into viable drug candidates.

The pharmacological profile of 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine has been studied in several preclinical models. Initial investigations suggest that this compound exhibits promising interactions with certain enzyme targets, making it a potential candidate for inhibiting pathways involved in inflammation and pain modulation. Additionally, its structural features may contribute to favorable blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug discovery. These findings align with current trends in pharmaceutical research, where compounds capable of modulating central nervous system activity are highly sought after.

Recent advancements in computational chemistry have further enhanced the understanding of 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine's behavior. Molecular docking studies have been employed to predict how this compound might interact with biological targets such as protein kinases and G-protein coupled receptors (GPCRs). These simulations have provided valuable insights into key binding residues and potential hydrogen bonding networks, guiding the design of more potent derivatives. Moreover, virtual screening techniques have identified novel analogs with enhanced binding affinities and selectivity profiles.

The therapeutic potential of 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine extends beyond its initial applications. Researchers are exploring its utility in combination therapies, where it could synergize with other drugs to achieve greater therapeutic efficacy. For instance, its ability to modulate neurotransmitter activity might make it useful in conjunction with existing treatments for neurodegenerative diseases. Furthermore, its structural framework could serve as a basis for developing next-generation antipsychotics or antidepressants by fine-tuning specific pharmacophoric elements.

From a regulatory perspective, 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine (CAS No: 2228552-14-3) has been subject to rigorous safety evaluations to ensure its suitability for further development. Preclinical toxicology studies have assessed its acute and chronic toxicity profiles, providing essential data for regulatory submissions. These assessments are critical steps in navigating the complex landscape of drug development and ensuring patient safety throughout clinical trials.

The synthesis and characterization of 4-methyl-4-(1,3-oxazol-5-yloxy)piperidine also highlight advancements in synthetic methodologies that enhance efficiency and scalability. Modern techniques such as flow chemistry have enabled high-throughput production of this compound and its derivatives under controlled conditions. Such innovations not only accelerate drug discovery but also reduce costs associated with small-scale manufacturing.

In conclusion,4-methyl--(13 oxazol 5 yloxy)piperidine represents a promising entity in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its potential applications span multiple therapeutic areas, particularly those involving modulation of central nervous system function. As research continues to uncover new insights into this compound's pharmacology, it is likely to play an increasingly important role in the development of novel therapeutics aimed at addressing unmet medical needs.